Cas no 878063-51-5 (N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 878063-51-5
• MF: C₂₇H₂₈N₂O₃S
• MW: 460.587825775146
• CID: 5511716
• Update Time: 2025-11-05

N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-ethyl-3-[[(4-methylphenyl)methyl]sulfonyl]-N-(phenylmethyl)-
• N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C27H28N2O3S/c1-3-28(17-22-9-5-4-6-10-22)27(30)19-29-18-26(24-11-7-8-12-25(24)29)33(31,32)20-23-15-13-21(2)14-16-23/h4-16,18H,3,17,19-20H2,1-2H3
• InChI Key： RMQVCPUMCIQOFJ-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=C(C)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide

Introduction to N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS No. 878063-51-5)

N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide, a compound with the CAS number 878063-51-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structural complexity of this molecule, featuring a benzyl and ethyl substituent along with a methanesulfonyl group attached to an indole core, makes it a subject of intense interest for researchers exploring novel therapeutic avenues.

The indole moiety, a key structural component of N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide, is well-known for its diverse biological activities. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter modulation, immune response, and anti-inflammatory effects. The presence of the 4-methylphenylmethanesulfonyl group further enhances the molecular complexity, potentially influencing its interactions with biological targets. This unique structural arrangement has led to investigations into its potential applications in treating a range of diseases.

Recent research has highlighted the importance of indole-based compounds in the development of new drugs. For instance, studies have demonstrated that certain indole derivatives exhibit potent anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The compound N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide is being explored as a potential lead compound in this context. Its ability to interact with specific biological pathways makes it a promising candidate for further development.

In addition to its anti-cancer potential, N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide has shown promise in other therapeutic areas. Researchers have been investigating its effects on neurological disorders, where the indole scaffold is known to modulate neurotransmitter activity. Preliminary studies suggest that this compound may have neuroprotective properties, making it a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyl and ethyl groups, followed by the attachment of the methanesulfonyl group to the indole core, are critical steps that must be meticulously controlled. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently.

The pharmacological evaluation of N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits significant binding affinity to certain receptors and enzymes, suggesting its potential as a therapeutic agent. Furthermore, animal models have provided insights into its pharmacokinetic behavior, helping researchers understand how it is metabolized and eliminated from the body.

The development of novel drug candidates like N-benzyl-N-ethyl-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-y}acetamide relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a molecule will interact with biological targets at the atomic level. By leveraging these technologies, scientists can design more effective drugs with fewer side effects.

The future prospects for N-benzyl-N-butylaniline are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory discoveries into clinical treatments. As our understanding of biological systems continues to grow, compounds like this one are likely to play a crucial role in addressing some of the most challenging diseases faced by humanity.